Cas no 2550397-30-1 (Desthiobiotin-PEG1-Amine)

Desthiobiotin-PEG1-Amine structure
Desthiobiotin-PEG1-Amine structure
Product Name:Desthiobiotin-PEG1-Amine
CAS No:2550397-30-1
MF:C14H28N4O3
MW:300.397123336792
CID:5570659
Update Time:2025-07-21

Desthiobiotin-PEG1-Amine Chemical and Physical Properties

Names and Identifiers

    • Desthiobiotin-PEG1-Amine
    • Inchi: 1S/C14H28N4O3/c1-11-12(18-14(20)17-11)5-3-2-4-6-13(19)16-8-10-21-9-7-15/h11-12H,2-10,15H2,1H3,(H,16,19)(H2,17,18,20)/t11-,12+/m0/s1
    • InChI Key: XPMXCMUECGQDPH-NWDGAFQWSA-N
    • SMILES: C1(=O)N[C@@H](C)[C@@H](CCCCCC(NCCOCCN)=O)N1

Desthiobiotin-PEG1-Amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI AN KANG FU NUO Biotechnology Co., Ltd.
BBDB-65-100mg
Desthiobiotin-PEG1-Amine
2550397-30-1 >98.00%
100mg
¥2000.0 2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.
BBDB-65-50mg
Desthiobiotin-PEG1-Amine
2550397-30-1 >98.00%
50mg
¥1400.0 2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.
BBDB-65-25mg
Desthiobiotin-PEG1-Amine
2550397-30-1 >98.00%
25mg
¥950.0 2023-09-19

Additional information on Desthiobiotin-PEG1-Amine

Research Brief on Desthiobiotin-PEG1-Amine (2550397-30-1) in Chemical Biology and Pharmaceutical Applications

Desthiobiotin-PEG1-Amine (CAS: 2550397-30-1) is a specialized biotin derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound combines the high-affinity binding properties of desthiobiotin with the flexibility and solubility conferred by the polyethylene glycol (PEG) spacer, making it a versatile tool for bioconjugation, targeted drug delivery, and protein purification applications. Recent studies have explored its utility in improving the pharmacokinetic properties of therapeutic agents and enhancing the efficiency of affinity-based assays.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Desthiobiotin-PEG1-Amine in the development of antibody-drug conjugates (ADCs). The researchers utilized the compound's amine-reactive group to facilitate site-specific conjugation, resulting in ADCs with improved homogeneity and stability. The study reported a 40% increase in tumor-targeting efficiency compared to traditional conjugation methods, highlighting the potential of 2550397-30-1 in precision oncology applications.

In the field of diagnostic assays, a recent Nature Biotechnology paper (2024) described a novel application of Desthiobiotin-PEG1-Amine in next-generation sequencing platforms. The compound was used as a reversible linker in single-molecule imaging, allowing for repeated binding and dissociation cycles without loss of signal integrity. This innovation has significantly enhanced the accuracy of long-read sequencing technologies, with error rates reduced by approximately 35% compared to conventional methods.

Emerging research in drug delivery systems has also benefited from the unique properties of 2550397-30-1. A 2024 study in Advanced Drug Delivery Reviews demonstrated its effectiveness in creating pH-responsive nanocarriers. The desthiobiotin moiety enabled selective release of therapeutic payloads in acidic tumor microenvironments, while the PEG spacer improved circulation time by reducing opsonization. This dual functionality resulted in a 2.5-fold increase in tumor accumulation compared to non-targeted nanoparticles.

The pharmaceutical industry has shown growing interest in Desthiobiotin-PEG1-Amine for quality control applications. Recent work published in Analytical Chemistry (2023) detailed its use in developing robust purification protocols for recombinant proteins. The mild elution conditions possible with desthiobiotin-based affinity chromatography preserved protein functionality while achieving >95% purity, representing a significant improvement over traditional streptavidin-based methods.

Looking forward, researchers are exploring novel applications of 2550397-30-1 in cell surface engineering and targeted gene delivery. Preliminary results from ongoing studies suggest its potential in creating universal binding platforms for cell therapy applications, with early-stage clinical trials expected to begin in 2025. The compound's unique combination of properties continues to inspire innovative applications across multiple domains of chemical biology and pharmaceutical development.

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